Cas no 251316-98-0 ((2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyl-pentanoic acid)

• Product Name: (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyl-pentanoic acid
• CAS No: 251316-98-0
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD01631976
• CID: 67226
• PubChem ID: 6992512
• Update Time: 2025-04-18

(2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylpentanoic acid
• (2S,3R)-2-(9H-Fluoren-9-ylmethoxycarboylamino)-3-methylpentanoic acid
• Fmoc-allo-Ile-OH
• Fmoc-allo-lle-OH
• Fmoc-L-allo-Ile-OH
• Fmoc-L-alloisoleucine
• FMOC-L-allo-Isoleucine
• (2S,3R)-2-(9H-Fluoren-9-yl methoxy carboylamino)-3-methyl-pentanoic acid
• Fmoc-D-allo-lle-OH
• PubChem15617
• fmoc-allo-ile-oh, AldrichCPR
• FCH2723669
• A88F839
• AM81866
• AX8032869
• V4675
• (((9H-fluoren-9-yl)methoxy)carbonyl)-L-allo
• (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyl-pentanoic acid
• EN300-650487
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-alloisoleucine
• MFCD01631976
• (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylpentanoicacid
• DTXSID701214047
• AKOS016843517
• AC-1321
• 251316-98-0
• SCHEMBL6038102
• (((9H-fluoren-9-yl)methoxy)carbonyl)-L-alloisoleucine
• (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylpentanoic acid
• (2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid
• FD21846
• L-Alloisoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-allo-L-Ile-OH
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-allo-isoleucine (Fmoc-L-allo-Ile-OH)
• AS-49223
• M4WX7N7YYG
• Fmoc-D-Ile-OH
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylpentanoic acid, (2S,3R)-
• (2S,3R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-METHYLPENTANOIC ACID

• MDL： MFCD01631976
• Inchi： 1S/C21H23NO4/c1-3-13(2)19(20(23)24)22-21(25)26-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,22,25)(H,23,24)/t13-,19+/m1/s1
• InChI Key： QXVFEIPAZSXRGM-YJYMSZOUSA-N
• SMILES： O(C(N[C@H](C(=O)O)[C@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 353.16300
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 4.4

Experimental Properties

• Density: 1.207
• Boiling Point: 559.8 °C at 760 mmHg
• Flash Point: 292.4 °C
• PSA: 75.63000
• LogP: 4.41530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives